N-[2-(1-benzofuran-2-amido)phenyl]pyridine-2-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-carbonylamino)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H15N3O3/c25-20(17-10-5-6-12-22-17)23-15-8-2-3-9-16(15)24-21(26)19-13-14-7-1-4-11-18(14)27-19/h1-13H,(H,23,25)(H,24,26)
• InChI Key: ZKOXZBNAUOAEAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC=C3NC(=O)C4=CC=CC=N4
• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol

Description

N-[2-(1-benzofuran-2-amido)phenyl]pyridine-2-carboxamide, commonly referred to as NBP, is a synthetic compound with a range of applications in scientific research. NBP is a heterocyclic compound composed of nitrogen, oxygen, and carbon atoms that can be used to study the effects of certain drugs on biological systems. NBP has been used in a variety of research experiments, including those studying the effects of drugs on cell signaling pathways, protein binding, and enzyme activity. NBP has also been used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system.

Scientific Research Applications

NBP has been used in a variety of scientific research experiments. It has been used to study the effects of drugs on cell signaling pathways, protein binding, and enzyme activity. NBP has also been used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system. NBP has also been used to study the effects of drugs on gene expression, as well as the effects of drugs on the development of cancer.

Mechanism of Action

NBP works by binding to specific proteins in the cell, such as G-protein coupled receptors, which are responsible for transmitting signals from outside the cell to the inside. Once NBP binds to these receptors, it can activate or inhibit their activity, depending on the drug that is being studied. This can then lead to changes in gene expression or other cellular processes.
Biochemical and Physiological Effects
NBP has been shown to have a range of biochemical and physiological effects. These include changes in gene expression, changes in protein binding, and changes in enzyme activity. NBP has also been found to affect the cardiovascular system, the nervous system, and the immune system.

Advantages and Limitations for Lab Experiments

NBP has several advantages when used in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for long-term experiments. It is also relatively non-toxic and has low levels of side effects. However, NBP can be expensive to purchase and can be difficult to obtain in large quantities.

Future Directions

NBP has a wide range of potential applications in scientific research. In the future, NBP could be used to study the effects of drugs on other biological systems, such as the endocrine system or the digestive system. NBP could also be used to study the effects of drugs on the development of diseases, such as cancer or Alzheimer's disease. NBP could also be used to study the effects of drugs on the development of new drugs or treatments. Finally, NBP could be used to study the effects of drugs on the environment, such as the effects of pollutants on aquatic ecosystems.

Synthesis Methods

NBP can be synthesized by a variety of methods. The most common method is the condensation reaction of 2-aminopyridine and 1-benzofuran-2-carboxylic acid. This reaction involves the use of a strong base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at temperatures of up to 100°C. The reaction produces NBP, which can then be isolated and purified.